Cas no 1000577-79-6 (2-Amino-3-bromo-6-fluoro-5-iodobenzonitrile)
1000577-79-6 structure
Product Name:2-Amino-3-bromo-6-fluoro-5-iodobenzonitrile
CAS No:1000577-79-6
MF:C7H3BrFIN2
MW:340.918996095657
CID:3157530
PubChem ID:26598344
Update Time:2025-04-21
2-Amino-3-bromo-6-fluoro-5-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3-bromo-6-fluoro-5-iodobenzonitrile
- 1000577-79-6
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- MDL: MFCD09800812
- Inchi: 1S/C7H3BrFIN2/c8-4-1-5(10)6(9)3(2-11)7(4)12/h1H,12H2
- InChI Key: VGPLTRBJKLZRDO-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=C(C#N)C=1F)N)Br
Computed Properties
- Exact Mass: 339.85084Da
- Monoisotopic Mass: 339.85084Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 49.8Ų
2-Amino-3-bromo-6-fluoro-5-iodobenzonitrile Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1000577-79-6 (2-Amino-3-bromo-6-fluoro-5-iodobenzonitrile) Related Products
- 96994-73-9(2-Dimethylamino-6-fluorobenzonitrile)
- 307306-08-7(5-Fluoro-4-iodo-2-methyl-phenylamine)
- 757247-93-1(4-Amino-2-fluoro-3-methylbenzonitrile)
- 96783-85-6(2-Fluoro-6-(methylamino)benzonitrile)
- 1357942-79-0(4-Amino-2-fluoro-5-methylbenzonitrile)
- 211943-27-0(2-Fluoro-3-iodobenzonitrile)
- 77326-36-4(2-amino-6-fluoro-benzonitrile)
- 351003-36-6(2-Fluoro-5-iodobenzonitrile)
- 190011-81-5(Benzonitrile,2-amino-3,6-difluoro-)
- 190011-84-8(2-Amino-4,6-difluorobenzonitrile)
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